Cas no 2172083-60-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2172083-60-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5940345
• PubChem ID: 165559462
• Update Time: 2025-05-23

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid
• 2172083-60-0
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(propan-2-yl)butanoic acid
• EN300-1523749

• Inchi： 1S/C28H36N2O5/c1-5-19(14-15-25(31)29-18(4)26(17(2)3)27(32)33)30-28(34)35-16-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,17-19,24,26H,5,14-16H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LISDQLZJUDVBPF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid (CAS: 2172083-60-0)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid (CAS: 2172083-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, plays a pivotal role in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the isopropyl-substituted butanoic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS). Recent studies have explored its applications in the development of novel therapeutics, particularly in targeted drug delivery and bioactive peptide design.

One of the key areas of research involving this compound is its role in the synthesis of peptide-based drugs. The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have leveraged this property to synthesize complex peptides with high purity and yield. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid in the synthesis of antimicrobial peptides, which showed potent activity against multidrug-resistant bacterial strains. The study highlighted the compound's ability to enhance peptide stability and bioavailability, making it a promising candidate for future antibiotic development.

Another significant advancement involves the use of this compound in the design of peptide-drug conjugates (PDCs). PDCs are emerging as a powerful strategy for targeted cancer therapy, combining the specificity of peptides with the cytotoxicity of small-molecule drugs. A 2023 study in Bioconjugate Chemistry reported the successful conjugation of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid with a chemotherapeutic agent, resulting in a PDC with improved tumor-targeting capabilities and reduced off-target effects. The researchers attributed this success to the compound's ability to maintain peptide integrity during conjugation and its favorable pharmacokinetic properties.

In addition to its applications in peptide synthesis, recent investigations have explored the compound's potential in neurodegenerative disease research. The Fmoc group's ability to protect amino acids during synthesis has been utilized to create peptide inhibitors of amyloid-beta aggregation, a hallmark of Alzheimer's disease. A study in ACS Chemical Neuroscience detailed the use of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid to synthesize peptides that effectively disrupt amyloid-beta fibril formation, offering a potential therapeutic avenue for Alzheimer's treatment. The study also noted the compound's low toxicity and high biocompatibility, further underscoring its utility in biomedical applications.

Despite these promising developments, challenges remain in the large-scale production and application of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid. Issues such as cost-effectiveness, scalability, and optimization of synthesis protocols need to be addressed to fully realize its potential. Ongoing research is focused on improving the efficiency of its synthesis and exploring novel applications in drug delivery and diagnostics. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid (CAS: 2172083-60-0) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in peptide synthesis, coupled with its potential in drug development and disease treatment, makes it a compound of significant interest. As research continues to uncover new applications and refine existing methodologies, this molecule is poised to play an increasingly important role in advancing therapeutic innovations.